Cas no 261515-30-4 (Emetine; 6'-Demethoxy, 8'-hydroxy)
261515-30-4 structure
Product Name:Emetine; 6'-Demethoxy, 8'-hydroxy
CAS No:261515-30-4
MF:C28H38N2O4
MW:466.612328052521
CID:6752358
Update Time:2024-03-03
Emetine; 6'-Demethoxy, 8'-hydroxy Chemical and Physical Properties
Names and Identifiers
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- (-)-Neocephaeline
- Emetine; 6'-Demethoxy, 8'-hydroxy
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- Inchi： 1S/C28H38N2O4/c1-5-17-16-30-11-9-19-14-25(33-3)26(34-4)15-21(19)23(30)13-20(17)12-22-27-18(8-10-29-22)6-7-24(32-2)28(27)31/h6-7,14-15,17,20,22-23,29,31H,5,8-13,16H2,1-4H3
- InChI Key： VGVMWYKSFWBRKQ-UHFFFAOYSA-N
- SMILES： CCC1C(CC2C3C(=CC=C(C=3O)OC)CCN2)CC2N(CCC3C2=CC(OC)=C(OC)C=3)C1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- XLogP3: 2.736
Emetine; 6'-Demethoxy, 8'-hydroxy Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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